{3-[(4-Fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl}methanol

• IUPAC Name: [3-[(4-fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl]methanol
• InChI: InChI=1S/C10H9FN2O2/c11-8-3-1-7(2-4-8)5-9-12-10(6-14)15-13-9/h1-4,14H,5-6H2
• InChI Key: PGYYYZOUJWLRSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=NOC(=N2)CO)F
• Molecular Formula: C10H9FN2O2
• Molecular Weight: 208.19 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as 1,2,4-oxadiazole derivatives, has been reported. A rational approach was adopted for the synthesis of these compounds using conventional heating as well as microwave irradiation techniques.

Scientific Research Applications

Antiviral Applications

The indole derivatives, which share a similar structural motif with our compound of interest, have been reported to exhibit significant antiviral activities. . By analogy, “{3-[(4-Fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl}methanol” could be explored for its potential antiviral properties, possibly offering a new avenue for treating viral infections.

Anticancer Potential

Compounds with the indole nucleus have been found to possess anticancer activities. .

Antimicrobial and Antifungal Effects

. This opens up research possibilities in the field of infectious diseases, where the compound could be used to develop new antibiotics or antifungal medications.

Plant Growth Regulation

Indole derivatives like Indole-3-acetic acid play a role as plant hormones. .

Safety and Hazards

The safety data sheet for a similar compound, 4-Fluorophenyl methyl sulfone, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has acute oral toxicity, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Many bioactive compounds, including some indole derivatives, have been found to bind with high affinity to multiple receptors

Mode of Action

The mode of action of a compound typically involves its interaction with its targets, leading to changes in cellular processes. For instance, some indole derivatives have shown various biological activities, such as antiviral, anti-inflammatory, and anticancer effects . .

Biochemical Pathways

The affected pathways and their downstream effects would depend on the specific targets of the compound. For example, some indole derivatives have been found to affect a variety of biochemical pathways, leading to diverse biological activities

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound greatly impact its bioavailability. For instance, the introduction of fluorine into an organic molecule can influence its conformation, pKa, membrane permeability, intrinsic potency, metabolic pathways, and pharmacokinetic properties

Result of Action

The molecular and cellular effects of a compound’s action would depend on its mode of action and the biochemical pathways it affects. Some indole derivatives, for instance, have shown various biological activities